molecular formula C8H9ClN2 B6168609 (3-ethynylphenyl)hydrazine hydrochloride CAS No. 1181621-19-1

(3-ethynylphenyl)hydrazine hydrochloride

Cat. No. B6168609
CAS RN: 1181621-19-1
M. Wt: 168.62 g/mol
InChI Key: LQOPAIYQNTVULM-UHFFFAOYSA-N
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Description

“(3-ethynylphenyl)hydrazine hydrochloride” is a compound used for pharmaceutical testing . It exhibits unique properties that make it valuable for various applications, such as organic synthesis, drug development, and material science. Its versatility and reactivity make it an important tool in the advancement of scientific knowledge.


Molecular Structure Analysis

The molecular formula of “this compound” is C8H8N2 . The InChI code is 1S/C8H8N2.ClH/c1-2-7-4-3-5-8(6-7)10-9;/h1,3-6,10H,9H2;1H .


Chemical Reactions Analysis

Hydrazines, including “this compound”, can undergo a variety of chemical reactions. For example, hydrazines can be converted to a hydrazone derivative by reaction with a base and heat . This reaction is part of the Wolff-Kishner Reduction, which represents a general method for converting aldehydes and ketones into alkanes .


Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 168.63 . It is stored at a temperature of 4 degrees Celsius . The compound is a powder in its physical form . The predicted boiling point is 278.6±23.0 °C, and the predicted density is 1.11±0.1 g/cm3 .

Safety and Hazards

“(3-ethynylphenyl)hydrazine hydrochloride” is classified under GHS07 for safety . The hazard statements include H315, H319, and H335,

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3-ethynylphenyl)hydrazine hydrochloride involves the reaction of 3-ethynylaniline with hydrazine hydrate in the presence of hydrochloric acid.", "Starting Materials": [ "3-ethynylaniline", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "To a solution of 3-ethynylaniline in ethanol, add hydrazine hydrate and hydrochloric acid.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with ethanol and dry under vacuum to obtain (3-ethynylphenyl)hydrazine hydrochloride." ] }

CAS RN

1181621-19-1

Molecular Formula

C8H9ClN2

Molecular Weight

168.62 g/mol

IUPAC Name

(3-ethynylphenyl)hydrazine;hydrochloride

InChI

InChI=1S/C8H8N2.ClH/c1-2-7-4-3-5-8(6-7)10-9;/h1,3-6,10H,9H2;1H

InChI Key

LQOPAIYQNTVULM-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC(=CC=C1)NN.Cl

Purity

95

Origin of Product

United States

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